Cas no 886900-73-8 (2-hydroxy-4-oxo-N-3-(2-oxopyrrolidin-1-yl)propyl-4H-pyrido1,2-apyrimidine-3-carboxamide)

• Product Name: 2-hydroxy-4-oxo-N-3-(2-oxopyrrolidin-1-yl)propyl-4H-pyrido1,2-apyrimidine-3-carboxamide
• CAS No: 886900-73-8
• MF: C₁₆H₁₈N₄O₄
• MW: 330.338523387909
• CID: 5478481
• Update Time: 2025-07-08

2-hydroxy-4-oxo-N-3-(2-oxopyrrolidin-1-yl)propyl-4H-pyrido1,2-apyrimidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• UVNGABYZAIKSAY-UHFFFAOYSA-N
• 2-hydroxy-4-oxo-N-3-(2-oxopyrrolidin-1-yl)propyl-4H-pyrido1,2-apyrimidine-3-carboxamide

• Inchi： 1S/C16H18N4O4/c21-12-6-3-8-19(12)9-4-7-17-14(22)13-15(23)18-11-5-1-2-10-20(11)16(13)24/h1-2,5,10,24H,3-4,6-9H2,(H,17,22)
• InChI Key： AOIVHVCWQFBWCP-UHFFFAOYSA-N
• SMILES： C12C=CC=CN1C(O)=C(C(NCCCN1CCCC1=O)=O)C(=O)N=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 2-hydroxy-4-oxo-N-3-(2-oxopyrrolidin-1-yl)propyl-4H-pyrido1,2-apyrimidine-3-carboxamide

2-Hydroxy-4-oxo-N-3-(2-oxopyrrolidin-1-yl)propyl-4H-pyrido[1,2-a]pyrimidine-3-carboxamide (CAS No. 886900-73-8): An Overview of a Promising Compound in Medicinal Chemistry

2-Hydroxy-4-oxo-N-3-(2-oxopyrrolidin-1-yl)propyl-4H-pyrido[1,2-a]pyrimidine-3-carboxamide (CAS No. 886900-73-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrido[1,2-a]pyrimidines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.

The molecular structure of 2-hydroxy-4-oxo-N-3-(2-oxopyrrolidin-1-yl)propyl-4H-pyrido[1,2-a]pyrimidine-3-carboxamide is characterized by a pyrido[1,2-a]pyrimidine core with several functional groups attached. The presence of the hydroxyl group at the 2-position and the oxo group at the 4-position contributes to its unique chemical properties and reactivity. Additionally, the N-substituted propyl group carrying a 2-oxopyrrolidinyl moiety adds further complexity and functionality to the molecule.

Recent studies have highlighted the potential of 2-hydroxy-4-oxo-N-3-(2-oxopyrrolidin-1-yl)propyl-4H-pyrido[1,2-a]pyrimidine-3-carboxamide in various therapeutic areas. One notable application is in cancer therapy. Research has shown that this compound exhibits potent antitumor activity against several types of cancer cells, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and survival pathways.

In addition to its antitumor properties, 2-hydroxy-4-oxo-N-3-(2-oxopyrrolidin-1-yl)propyl-4H-pyrido[1,2-a]pyrimidine-3-carboxamide has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-hydroxy-4-oxo-N-3-(2-oxopyrrolidin-1-y l)propyl -4H-pyrido [1 , 2 -a ] pyrimidine -3 -carboxamide have also been extensively studied. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for its potential use as a therapeutic agent. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a moderate half-life that allows for once-daily dosing in preclinical models.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-hydroxy -4 -oxo -N -3 -( 2 - oxopyrrolidin -1 - yl ) propyl -4H - pyrido [ 1 , 2 -a ] pyrimidine -3 - carboxamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

The synthesis of 2-hydroxy -4 -oxo -N -3 -( 2 - oxopyrrolidin -1 - yl ) propyl -4H - pyrido [ 1 , 2 -a ] pyrimidine -3 - carboxamide has been optimized using modern synthetic techniques to ensure high yields and purity. The process involves several steps, including the formation of the pyrido[1,2-a]pyrimidine core through a multicomponent reaction followed by functionalization with the desired substituents. The use of green chemistry principles has also been incorporated to minimize environmental impact.

In conclusion, 2-hydroxy -4 -oxo -N -3 -( 2 - oxopyrrolidin -1 - yl ) propyl -4H - pyrido [ 1 , 2 -a ] pyrimidine -3-carboxamide (CAS No. 886900-73-8) represents a promising compound with significant potential in medicinal chemistry. Its unique molecular structure and diverse biological activities make it an attractive candidate for further research and development as a therapeutic agent for various diseases. Ongoing studies and clinical trials will continue to provide valuable insights into its safety and efficacy, contributing to its potential future use in clinical practice.